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Compound of Interest

Compound Name: Cdk12-IN-E9

L  Get Quote

Cat. No.: B8103333

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed protocols for the solubilization and preparation of stock solutions
for Cdk12-IN-E9, a potent and selective covalent inhibitor of Cyclin-Dependent Kinase 12
(CDK12).[1][2][3] Accurate preparation and storage are critical for ensuring the compound's
stability and efficacy in experimental settings.

Chemical Properties

Cdk12-IN-E9 is a valuable chemical probe for studying the biological functions of CDK12 and
for potential therapeutic development.[4] It functions as a covalent inhibitor of CDK12 and a
non-covalent inhibitor of CDK9, while notably avoiding efflux by ABC transporters, which can be
a mechanism of drug resistance.[1][2][4][5]

Property Value Reference

Molecular Formula C24H30N602 [2][6]

Molecular Weight 434.53 g/mol [2]

CAS Number 2020052-55-3 [21(61[7]

Appearance Solid powder [6]

Purity >98% [6]
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Solubility Data

Cdk12-IN-E9 exhibits high solubility in Dimethyl Sulfoxide (DMSO). For in vivo applications,
specific solvent mixtures are required to ensure biocompatibility and solubility.

Solvent | System Solubility

Notes

DMSO (In Vitro) 125 mg/mL (287.67 mM)

Ultrasonic treatment may be
needed to achieve full
dissolution. Use of new,
hygroscopic DMSO is
recommended.[1][2][8]

10% DMSO + 90% Corn Qil (In

] > 20.83 mg/mL (47.94 mM)
Vivo)

Prepare a concentrated DMSO
stock first, then dilute with corn
oil.[1][2][8]

10% DMSO + 40% PEG300 +
5% Tween-80 + 45% Saline (In = 2.08 mg/mL (4.79 mM)
Vivo)

Solvents should be added
sequentially as described in

the protocol below.[2]

Experimental Protocols

Protocol 1: Preparation of In Vitro Stock Solutions in

DMSO

This protocol describes the preparation of a concentrated stock solution for use in cell culture

and other in vitro assays.

Materials:

Cdk12-IN-E9 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer and sonicator
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Procedure:

¢ Calculate Required Mass: Determine the mass of Cdk12-IN-E9 needed to achieve the

desired stock concentration. The formula is: Mass (mg) = Desired Concentration (mM) x

Volume (mL) x Molecular Weight ( g/mol ).

o Weigh Compound: Carefully weigh the calculated amount of Cdk12-IN-E9 powder in a sterile

tube.

e Add Solvent: Add the calculated volume of sterile DMSO to the powder.

» Dissolve: Vortex the solution vigorously. If particulates remain, use an ultrasonic bath for 5-

10 minutes to facilitate complete dissolution.[2] Ensure the final solution is clear.

« Aliguot and Store: Dispense the stock solution into smaller, single-use aliquots to prevent

degradation from repeated freeze-thaw cycles.[1]
Stock Solution Storage:
e -80°C: Stable for up to 6 months.[1][2][7]
e -20°C: Stable for up to 1 month.[1][2][7]

Example Calculations for DMSO Stock Solutions:

Desired
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1mM 0.435 mg 2.173 mg 4.345 mg
5 mM 2.173 mg 10.863 mg 21.727 mg
10 mM 4.345 mg 21.727 mg 43.453 mg

Protocol 2: Preparation of In Vivo Formulations

For animal studies, Cdk12-IN-E9 must be formulated in a biocompatible vehicle. It is

recommended to prepare these solutions fresh on the day of use.[1]
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Method A: Corn Oil Formulation

Prepare a concentrated stock solution of Cdk12-IN-E9 in DMSO (e.g., 208.3 mg/mL).

In a sterile tube, add 900 pL of corn oil.

Add 100 pL of the concentrated DMSO stock solution to the corn oil.

Mix thoroughly until a clear, uniform solution is achieved. This yields a final solution with 10%
DMSO.[1][2]

Method B: Saline/PEG300/Tween-80 Formulation
e Prepare a concentrated stock solution of Cdk12-IN-E9 in DMSO.
e Sequentially add the solvents to the DMSO stock, mixing after each addition:

Start with the DMSO stock.

[¢]

[e]

Add 40% PEG300.

Add 5% Tween-80.

o

[¢]

Add 45% saline to reach the final volume.[2]

e Ensure the final solution is clear before administration.

Visualized Pathways and Workflows
Mechanism of Action of Cdk12-IN-E9

CDK12 forms a complex with Cyclin K to phosphorylate the C-terminal domain (CTD) of RNA
Polymerase Il (RNAPII).[4][5] This action is crucial for transcriptional elongation, particularly for
genes involved in the DNA Damage Response (DDR) pathway, such as BRCA1. Cdk12-IN-E9
covalently binds to CDK12, inhibiting its kinase activity. This leads to reduced RNAPII
phosphorylation, suppression of DDR gene expression, and can ultimately result in cell cycle
arrest or apoptosis in cancer cells.[4][5][9]
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Caption: Cdk12-IN-E9 inhibits CDK12, blocking RNAPII phosphorylation and DDR gene
expression.

Experimental Workflow: From Compound to Assay

This diagram outlines a typical workflow for using Cdk12-IN-E9 in a cell-based experiment,
such as evaluating its effect on cell proliferation or target engagement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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